N-{[2-(morpholin-4-ylacetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl}cyclohexanecarboxamide

• IUPAC Name: N-[[2-(2-morpholin-4-ylacetyl)-3,4-dihydro-1H-isoquinolin-1-yl]methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C23H33N3O3/c27-22(17-25-12-14-29-15-13-25)26-11-10-18-6-4-5-9-20(18)21(26)16-24-23(28)19-7-2-1-3-8-19/h4-6,9,19,21H,1-3,7-8,10-17H2,(H,24,28)
• InChI Key: ILIOLFTVDZBWQL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC2C3=CC=CC=C3CCN2C(=O)CN4CCOCC4
• Molecular Formula: C23H33N3O3
• Molecular Weight: 399.5 g/mol
• CAS No.: 301354-87-0

Description

N-{[2-(morpholin-4-ylacetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl}cyclohexanecarboxamide is a useful research compound. Its molecular formula is C23H33N3O3 and its molecular weight is 399.535. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectral Characterization

N-{[2-(morpholin-4-ylacetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl}cyclohexanecarboxamide and related compounds have been studied for their synthesis and spectral characterization. For instance, the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives has been explored, demonstrating the potential for creating diverse molecules with this structure (Zaki, Radwan, & El-Dean, 2017).

Antitumor Activity

Research has also been conducted on the antitumor activity of derivatives of isoquinoline-1-carboxaldehyde thiosemicarbazone, a compound structurally related to this compound. These studies have shown promising results against specific types of leukemia in mice (Liu, Lin, Penketh, & Sartorelli, 1995).

Antimicrobial Activity

Compounds containing the morpholinoquinoline moiety, similar to the structure , have been synthesized and evaluated for their in vitro antimicrobial activity against various bacterial and fungal pathogens, showing significant effectiveness (Makawana, Patel, & Patel, 2012).

Synthesis and Characterization of Derivatives

The chemical synthesis and characterization of various derivatives of N-(alky(aryl)carbamothioyl)cyclohexanecarboxamide, which shares a similar structural framework, have been explored. This includes studies on their metal complexes, providing insights into the structural diversity and potential applications of these compounds (Ozer, Arslan, VanDerveer, & Binzet, 2009).

Mechanism of Action

Target of Action

The primary target of SMR000008696 is the sigma-1 receptor . Sigma-1 receptors are a unique class of intracellular proteins that function as chaperones. They have been implicated in a variety of biological processes, including nociception, which is the sensory nervous system’s response to harmful stimuli .

Mode of Action

SMR000008696 acts as an antagonist at the sigma-1 receptor . Antagonists are substances that inhibit the physiological action of another substance. In this case, SMR000008696 inhibits the action of sigma-1 receptors, thereby modulating the sensory perception of pain .

Biochemical Pathways

It is known that sigma-1 receptors are involved in various cellular processes, including ion channel modulation, protein folding, and lipid transport . By acting as an antagonist at these receptors, SMR000008696 could potentially affect these processes.

Result of Action

The primary result of SMR000008696’s action is its antinociceptive effect , which means it can reduce the sensation of pain . This effect was observed in a study where SMR000008696 showed a dose-dependent anti-allodynic effect in a model of neuropathic pain .